Cas no 646-58-2 (trifluoromethanesulphonic acid, compound with triethylamine (1:1))

trifluoromethanesulphonic acid, compound with triethylamine (1:1) structure
646-58-2 structure
Product Name:trifluoromethanesulphonic acid, compound with triethylamine (1:1)
CAS No:646-58-2
MF:C7H16F3NO3S
MW:251.267051696777
CID:1682522
PubChem ID:71565
Update Time:2025-04-21

trifluoromethanesulphonic acid, compound with triethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • trifluoromethanesulphonic acid, compound with triethylamine (1:1)
    • Methanesulfonic acid, 1,1,1-trifluoro-, ompd. with N,N-diethylethanamine (1:1)
    • Triethylamine salt of trifluoromethanesulfonic acid
    • Methanesulfonic acid, trifluoro-, compd. with N,N-diethylethanamine (1:1)
    • trifluoromethanesulfonic acid - N,N-diethylethanamine (1:1)
    • acid trifluoro-Methanesulfonic.N,N-diethylethanamine
    • DTXSID70883524
    • 646-58-2
    • EINECS 211-475-0
    • Inchi: 1S/C6H15N.CHF3O3S/c1-4-7(5-2)6-3;2-1(3,4)8(5,6)7/h4-6H2,1-3H3;(H,5,6,7)
    • InChI Key: TVBIVRGNYNBFCD-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)O.N(CC)(CC)CC

Computed Properties

  • Exact Mass: 251.08038
  • Monoisotopic Mass: 251.080299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66

Experimental Properties

  • Boiling Point: 162°C at 760 mmHg
  • Flash Point: 109.5°C
  • PSA: 57.61

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